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(E)-(3-chloro-4-methoxyphenyl){1-[3-(dimethylammonio)propyl]-2-(2-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate (E)-(3-chloro-4-methoxyphenyl){1-[3-(dimethylammonio)propyl]-2-(2-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0727979
InChI: InChI=1S/C24H27ClN2O5/c1-26(2)12-7-13-27-21(16-8-5-6-9-18(16)31-3)20(23(29)24(27)30)22(28)15-10-11-19(32-4)17(25)14-15/h5-6,8-11,14,21,28H,7,12-13H2,1-4H3/b22-20+
SMILES: CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC=CC=C3OC
Molecular Formula: C24H27ClN2O5
Molecular Weight: 458.9 g/mol

(E)-(3-chloro-4-methoxyphenyl){1-[3-(dimethylammonio)propyl]-2-(2-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate

CAS No.:

Cat. No.: VC0727979

Molecular Formula: C24H27ClN2O5

Molecular Weight: 458.9 g/mol

* For research use only. Not for human or veterinary use.

(E)-(3-chloro-4-methoxyphenyl){1-[3-(dimethylammonio)propyl]-2-(2-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate -

Specification

Molecular Formula C24H27ClN2O5
Molecular Weight 458.9 g/mol
IUPAC Name (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H27ClN2O5/c1-26(2)12-7-13-27-21(16-8-5-6-9-18(16)31-3)20(23(29)24(27)30)22(28)15-10-11-19(32-4)17(25)14-15/h5-6,8-11,14,21,28H,7,12-13H2,1-4H3/b22-20+
Standard InChI Key RHJUXSVHCDMVGZ-LSDHQDQOSA-N
Isomeric SMILES C[NH+](C)CCCN1C(/C(=C(/C2=CC(=C(C=C2)OC)Cl)\[O-])/C(=O)C1=O)C3=CC=CC=C3OC
SMILES CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC=CC=C3OC
Canonical SMILES C[NH+](C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)[O-])C(=O)C1=O)C3=CC=CC=C3OC

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